N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine

• IUPAC Name: N-(3-bromophenyl)thiatriazol-5-amine
• InChI: InChI=1S/C7H5BrN4S/c8-5-2-1-3-6(4-5)9-7-10-11-12-13-7/h1-4H,(H,9,10,12)
• InChI Key: QMXICBOGDNJLLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC2=NN=NS2
• Molecular Formula: C7H5BrN4S
• Molecular Weight: 257.11 g/mol

Description

N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine (BTTA) is a novel chemical compound that has recently been studied for its potential applications in scientific research. BTTA is a derivative of thiatriazole, a heterocyclic organic compound, and is composed of a nitrogen atom, three sulfur atoms, and a bromine atom. It has been used in various areas of research, such as organic synthesis, drug development, and biochemistry.

Scientific Research Applications

N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine has been studied for its potential applications in scientific research. It has been used in organic synthesis as a reagent for the synthesis of various heterocyclic compounds. It has also been used in drug development as a potential drug scaffold for the synthesis of novel compounds. In addition, this compound has been studied for its potential applications in biochemistry, as it has been shown to interact with various proteins and enzymes.

Mechanism of Action

The mechanism of action of N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine is not yet fully understood. However, it is believed to interact with proteins and enzymes via a process known as hydrogen bonding. Hydrogen bonding is a type of non-covalent interaction that occurs between molecules, and involves the sharing of hydrogen atoms between two molecules. This compound has been shown to form hydrogen bonds with proteins and enzymes, which likely plays a role in its biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to interact with certain proteins and enzymes, which may lead to changes in the activity of those proteins and enzymes. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in certain medical conditions.

Advantages and Limitations for Lab Experiments

N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine has several advantages as a reagent for laboratory experiments. It is relatively easy to synthesize, and is available commercially in high yields. In addition, it has been shown to interact with proteins and enzymes, which makes it useful for studying biochemical and physiological processes. However, there are also some limitations to using this compound in laboratory experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, it is a relatively expensive reagent, which may limit its use in some experiments.

Future Directions

There are several potential future directions for the study of N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. In addition, further research is needed to explore its potential applications in drug development and organic synthesis. Finally, further research is needed to investigate its potential therapeutic applications, such as its use as an antioxidant or anti-inflammatory agent.

Synthesis Methods

N-(3-Bromophenyl)-1,2,3,4-thiatriazol-5-amine can be synthesized via a two-step reaction. The first step involves the reaction of 3-bromobenzonitrile and 1,2,3,4-thiatriazole in the presence of a base to form a bromo-substituted thiatriazole intermediate. The second step involves the reaction of the intermediate with ammonia in the presence of a catalyst to form this compound. The reaction is typically carried out in a solvent such as dimethylformamide, and yields this compound in high yields.